Cas no 58775-05-6 (2,7-Di-tert-butylfluorene)

2,7-Di-tert-butylfluorene Properties

Names and Identifiers

• 2,7-Di-tert-Butylfluorene
• 2,7-ditert-butyl-9H-fluorene
• Fluorene,2,7-di-tert-butyl- (4CI)
• 2,7-Di-tert-butyl-9H-fluorene
• 2,7-di-t-butylfluorene
• 9H-Fluorene, 2,7-bis(1,1-dimethylethyl)-
• PubChem15066
• 2,7-di-tert-butyl-fluorene
• 2,7-di-tert-butyl fluorene
• KSC491I2B
• DFZYPLLGAQIQTD-UHFFFAOYSA-N
• C21H26
• TRA0017139
• RP15402
• S
• NS00127763
• AC-4866
• DTXSID70399195
• CS-W012290
• FT-0658778
• AS-19023
• MFCD03093998
• 2,7-Di-tert-butylfluorene, 98%
• Q-101151
• A832014
• AKOS015838115
• 58775-05-6
• FD14013
• SY036339
• D4084
• SB67049
• 2,7-Di-tert-butylfluorene
• DB-027702
• 2,7-DI-TERT-BUTYL-9H-FLUORENE
• +Expand

• MDL： MFCD03093998
• InChIKey： DFZYPLLGAQIQTD-UHFFFAOYSA-N
• Inchi： 1S/C21H26/c1-20(2,3)16-7-9-18-14(12-16)11-15-13-17(21(4,5)6)8-10-19(15)18/h7-10,12-13H,11H2,1-6H3
• SMILES： C12C([H])=C(C([H])=C([H])C=1C1C([H])=C([H])C(=C([H])C=1C2([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 278.20300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 278.203
• Heavy Atom Count: 21
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.85280
• PSA: 0.00000
• Refractive Index: 1.556
• Boiling Point: 372.4℃ at 760 mmHg
• Melting Point: 122.0 to 126.0 deg-C
• Flash Point: 194.2°C
• Solubility: Soluble in toluene, hot methanol.
• Color/Form: solid
• Solubility: Not available
• Density: 0.988

2,7-Di-tert-butylfluorene Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport

2,7-Di-tert-butylfluorene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons